Cas no 82726-77-0 (2-(Trifluoroacetyl)cycloheptanone)
82726-77-0 structure
Product Name:2-(Trifluoroacetyl)cycloheptanone
CAS No:82726-77-0
MF:C9H11F3O2
MW:208.177653551102
CID:708551
PubChem ID:6917121
Update Time:2025-04-19
2-(Trifluoroacetyl)cycloheptanone Chemical and Physical Properties
Names and Identifiers
-
- Cycloheptanone,2-(2,2,2-trifluoroacetyl)-
- 2-(2,2,2-trifluoroacetyl)cycloheptan-1-one
- 2-(TRIFLUOROACETYL)CYCLOHEPTANONE
- 2-(2,2,2-trifluoroacetyl)cycloheptanone
- 2-Trifluoracetylcycloheptanon
- Cycloheptanone,2-(2,2,2-trifluoroacetyl)
- TOS-BB-0350
- AM805965
- 82726-77-0
- MFCD07779556
- CS-0364310
- WMDLGLZRZCXLSM-UHFFFAOYSA-N
- SCHEMBL16935259
- DTXSID70426031
- trifluoroacetylcycloheptanone
- AKOS007929956
- 2-(Trifluoroacetyl)cycloheptanone
-
- Inchi： 1S/C9H11F3O2/c10-9(11,12)8(14)6-4-2-1-3-5-7(6)13/h6H,1-5H2
- InChI Key： WMDLGLZRZCXLSM-UHFFFAOYSA-N
- SMILES： FC(C(C1C(CCCCC1)=O)=O)(F)F
Computed Properties
- Exact Mass: 208.07100
- Monoisotopic Mass: 208.07111408g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14000
- LogP: 2.26720
2-(Trifluoroacetyl)cycloheptanone Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
2-(Trifluoroacetyl)cycloheptanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T899938-10mg |
2-(Trifluoroacetyl)cycloheptanone |
82726-77-0 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T899938-50mg |
2-(Trifluoroacetyl)cycloheptanone |
82726-77-0 | 50mg |
$ 95.00 | 2022-06-02 | ||
| TRC | T899938-100mg |
2-(Trifluoroacetyl)cycloheptanone |
82726-77-0 | 100mg |
$ 135.00 | 2022-06-02 | ||
| A2B Chem LLC | AD98319-1g |
2-(2,2,2-Trifluoroacetyl)cycloheptanone |
82726-77-0 | 95% | 1g |
$187.00 | 2024-04-19 | |
| A2B Chem LLC | AD98319-500mg |
2-(2,2,2-Trifluoroacetyl)cycloheptanone |
82726-77-0 | 95% | 500mg |
$154.00 | 2024-04-19 | |
| A2B Chem LLC | AD98319-2.5g |
2-(2,2,2-Trifluoroacetyl)cycloheptanone |
82726-77-0 | 95% | 2.5g |
$266.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1434980-1g |
2-(2,2,2-Trifluoroacetyl)cycloheptan-1-one |
82726-77-0 | 95+% | 1g |
￥3360.00 | 2024-07-28 |
2-(Trifluoroacetyl)cycloheptanone Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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